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Compound of Interest

Compound Name: 4-Aminoisophthalic acid

Cat. No.: B1280447 Get Quote

4-Aminoisophthalic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties and structure of 4-
Aminoisophthalic acid. The information is curated for professionals in research and

development, with a focus on data-driven insights and practical experimental guidance.

Chemical Properties and Structure
4-Aminoisophthalic acid, a substituted aromatic dicarboxylic acid, possesses a unique

molecular architecture that lends itself to various applications in chemical synthesis and

materials science. A summary of its key chemical identifiers and properties is provided below.

Table 1: Chemical Identifiers for 4-Aminoisophthalic Acid
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Identifier Value

IUPAC Name 4-Aminobenzene-1,3-dicarboxylic acid

CAS Number 33890-03-8[1][2]

Molecular Formula C₈H₇NO₄[1][3]

Molecular Weight 181.15 g/mol [1][3]

Canonical SMILES C1=C(C=C(C(=C1)C(=O)O)N)C(=O)O

InChI Key BDBLLWHZWCBDAR-UHFFFAOYSA-N[3]

Table 2: Physicochemical Properties of 4-Aminoisophthalic Acid

Property Value Source

Melting Point >300 °C (decomposes) Predicted

Boiling Point 458.1 °C at 760 mmHg Predicted[4]

Density 1.551 g/cm³ Predicted[4]

Flash Point 230.8 °C Predicted[4]

Solubility Information not available -

pKa Information not available -

Note: Experimental data for some properties of 4-Aminoisophthalic acid are not readily

available in the literature. The provided boiling point, density, and flash point are predicted

values.

Molecular Structure
The structure of 4-Aminoisophthalic acid consists of a benzene ring substituted with two

carboxylic acid groups at positions 1 and 3, and an amino group at position 4. This

arrangement of functional groups allows for a variety of chemical transformations and makes it

a valuable building block in organic synthesis.
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As of the latest literature review, a definitive crystal structure for 4-Aminoisophthalic acid has

not been deposited in the Cambridge Structural Database (CSD).

Spectral Data
Detailed experimental spectral data for 4-Aminoisophthalic acid is limited. The following

information is based on predictions and data from analogous compounds.

¹H NMR Spectroscopy (Predicted) A proton NMR spectrum of 4-Aminoisophthalic acid would

be expected to show signals corresponding to the aromatic protons and the protons of the

amino and carboxylic acid groups. The chemical shifts of the aromatic protons would be

influenced by the electronic effects of the amino and carboxyl substituents.

¹³C NMR Spectroscopy (Predicted) The carbon NMR spectrum would display distinct signals

for the carboxyl carbons, the aromatic carbons attached to the substituents, and the other

aromatic carbons.

Infrared (IR) Spectroscopy Based on the functional groups present and data from the similar

compound, 4-aminoterephthalic acid, the IR spectrum of 4-Aminoisophthalic acid is expected

to exhibit the following characteristic absorption bands:

O-H stretch (carboxylic acid): A broad band in the region of 2500-3300 cm⁻¹

N-H stretch (amine): Two sharp bands around 3300-3500 cm⁻¹[5]

C=O stretch (carboxylic acid): A strong, sharp peak around 1700-1680 cm⁻¹[5]

C=C stretch (aromatic): Peaks in the 1600-1450 cm⁻¹ region

C-N stretch (aromatic amine): A band in the 1340-1250 cm⁻¹ region

Experimental Protocols
Synthesis of 4-Aminoisophthalic Acid
A common method for the synthesis of 4-Aminoisophthalic acid is the reduction of 4-

Nitroisophthalic acid.
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Reaction Scheme:

4-Nitroisophthalic acid

4-Aminoisophthalic acid

Reduction

Pd/C, H₂ (or other reducing agent)

Click to download full resolution via product page

Figure 1: Synthesis of 4-Aminoisophthalic acid.

Detailed Methodology:

Dissolution: In a suitable reaction vessel, dissolve 4-Nitroisophthalic acid in an appropriate

solvent, such as ethanol or methanol.

Catalyst Addition: Add a catalytic amount of palladium on carbon (10% Pd/C).

Reduction: Subject the mixture to hydrogenation. This can be achieved by bubbling

hydrogen gas through the solution at room temperature and atmospheric pressure or by

using a Parr hydrogenator for higher pressures. The reaction should be monitored by a

suitable technique, such as Thin Layer Chromatography (TLC), until the starting material is

consumed.

Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite to

remove the palladium catalyst.

Solvent Removal: Concentrate the filtrate under reduced pressure to yield the crude 4-
Aminoisophthalic acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as an ethanol/water mixture.

Purification Protocol: Recrystallization
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Dissolution: Dissolve the crude 4-Aminoisophthalic acid in a minimum amount of a hot

solvent (e.g., ethanol/water).

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and heat for a short period.

Hot Filtration: Quickly filter the hot solution to remove the activated charcoal and any

insoluble impurities.

Crystallization: Allow the filtrate to cool slowly to room temperature, and then cool further in

an ice bath to induce crystallization.

Isolation: Collect the crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

Drying: Dry the purified crystals in a vacuum oven.

Logical Workflow for Synthesis and Purification
The overall process for obtaining pure 4-Aminoisophthalic acid can be visualized as a

sequential workflow.
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Figure 2: Workflow for Synthesis and Purification.
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Applications in Research and Drug Development
4-Aminoisophthalic acid serves as a versatile building block in the synthesis of more complex

molecules. Its bifunctional nature, with both amino and carboxylic acid groups, allows for its

incorporation into a variety of molecular scaffolds. It is of interest to researchers in medicinal

chemistry for the development of novel pharmaceutical compounds and in materials science for

the synthesis of specialty polymers and metal-organic frameworks (MOFs). While its

derivatives have been investigated for various potential pharmacological activities, further

research is needed to fully elucidate the therapeutic potential of compounds derived from 4-
Aminoisophthalic acid.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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